Cas no 1806960-28-0 (2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine
• CAS No: 1806960-28-0
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4868834
• Update Time: 2025-06-10

2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-5-4(12)2(8)1-3(11-5)6(9)10/h1,6,12H
• InChI Key： PUOPMMDKVFDNEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine

Research Brief on 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS: 1806960-28-0)

2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS: 1806960-28-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its chloro, difluoromethyl, fluoro, and hydroxyl substituents, serves as a versatile intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have explored its role in the development of novel herbicides and antimicrobial agents, leveraging its ability to modulate biological pathways effectively.

Recent research has focused on the synthesis and optimization of 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine to enhance its efficacy and selectivity. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated its potential as a key intermediate in the synthesis of next-generation herbicides. The study highlighted its ability to inhibit the enzyme acetolactate synthase (ALS), a critical target in weed control, with remarkable potency. The compound's fluorinated structure contributes to its improved bioavailability and environmental stability, making it a promising candidate for sustainable agricultural applications.

In the pharmaceutical domain, 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a scaffold for developing new antimicrobial agents to address the growing challenge of antibiotic resistance.

Further advancements in the characterization of 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine have been facilitated by modern analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to elucidate its molecular structure and confirm its purity. These techniques are critical for ensuring the reproducibility of its synthesis and its suitability for large-scale production. Additionally, computational modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of derivatives with enhanced activity.

The environmental impact and degradation pathways of 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine have also been a subject of recent investigation. A 2023 study in Environmental Science & Technology examined its persistence and transformation products in soil and water systems. The results indicated that the compound undergoes relatively rapid degradation under aerobic conditions, minimizing its long-term ecological footprint. This property is particularly advantageous for its use in agrochemical formulations, where environmental sustainability is a key consideration.

In conclusion, 2-Chloro-6-(difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS: 1806960-28-0) represents a multifaceted compound with significant potential in both agricultural and pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies are expected to explore its derivatives and expand its utility in addressing pressing challenges in crop protection and infectious disease management.